Isoquinoline, 1,2,3,4-tetrahydro-5-(3,4-dimethoxybenzamido)-, hydrochloride

• CAS RN: 37481-26-8
• Molecular Formula: C18H21ClN2O3
• Molecular Weight: 348.8 g/mol
• IUPAC Name: 3,4-dimethoxy-N-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzamide;hydrochloride
• InChI: InChI=1S/C18H20N2O3.ClH/c1-22-16-7-6-12(10-17(16)23-2)18(21)20-15-5-3-4-13-11-19-9-8-14(13)15;/h3-7,10,19H,8-9,11H2,1-2H3,(H,20,21);1H
• InChI Key: XMJUYBUOFXNDGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC3=C2CCNC3)OC.Cl

Description

Isoquinoline, 1,2,3,4-tetrahydro-5-(3,4-dimethoxybenzamido)-, hydrochloride is a useful research compound. Its molecular formula is C18H21ClN2O3 and its molecular weight is 348.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(3,4-dimethoxybenzamido) isoquinoline (2.7 g) was dissolved in 10% hydrochloric acid (100 ml) and methanol (100 ml) with warming. This was hydrogenated over platinum oxide (200 mg) at 45 psi. The catalyst was removed by filtration and the filtrate cooled in the refrigerator. A white precipitate formed and was collected by filtration and recrystallized from methanol to yield 2.1 g of 5-(3,4-dimethoxybenzamido)-1,2,3,4-tetrahydroisoquinoline hydrochloride as a white crystalline powder, m.p., 287°-288° C.